Tert-butyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate

• IUPAC Name: tert-butyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate
• InChI: InChI=1S/C14H27NO3/c1-11(2,3)17-10(16)14(15)8-12(4,5)18-13(6,7)9-14/h8-9,15H2,1-7H3
• InChI Key: OOLOYTDTQFKWSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(O1)(C)C)(C(=O)OC(C)(C)C)N)C
• Molecular Formula: C14H27NO3
• Molecular Weight: 257.37 g/mol

Description

Tert-butyl compounds are a class of organic compounds that contain a tert-butyl group, which consists of a central carbon atom bonded to three methyl groups. Amino compounds contain an amino group (-NH2), which can participate in various chemical reactions. Oxanes are a class of organic compounds containing an oxygen atom in a six-membered ring structure.

Molecular Structure Analysis

The molecular structure of a compound can be determined through various methods, including X-ray diffraction studies. The specific structure would depend on the arrangement of the tert-butyl, amino, and oxane groups within the molecule.

Chemical Reactions Analysis

Tert-butyl compounds, due to their bulky nature, often show unique reactivity. They can participate in various reactions, including substitutions and eliminations. Amino groups are basic and can participate in acid-base reactions, nucleophilic substitutions, and more.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, density, and solubility can be determined through experimental methods. These properties depend on the molecular structure and the functional groups present in the compound.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For example, some tert-butyl compounds are used as antioxidants, while others might act as catalysts or inhibitors in chemical reactions.

Safety and Hazards

Safety and hazards of a compound depend on its reactivity and other properties. For example, some tert-butyl compounds can be corrosive or harmful if swallowed. Proper safety measures should be taken while handling these compounds.

Future Directions

The future directions in the study of a compound depend on its potential applications. Tert-butyl and amino compounds have wide applications in fields like medicine, materials science, and industrial chemistry. Future research could focus on exploring these applications further.